Cas no 94344-87-3 (Propanediamide, 2-hydroxy-N,N'-diphenyl-2-[2-(phenylsulfinyl)ethyl]-)

Propanediamide, 2-hydroxy-N,N'-diphenyl-2-[2-(phenylsulfinyl)ethyl]- Properties

Names and Identifiers

• Propanediamide, 2-hydroxy-N,N'-diphenyl-2-[2-(phenylsulfinyl)ethyl]-
• 2-[2-(benzenesulfinyl)ethyl]-2-hydroxy-N,N'-diphenylpropanediamide
• DTXSID00536470
• 2-[2-(Benzenesulfinyl)ethyl]-2-hydroxy-N~1~,N~3~-diphenylpropanediamide
• 94344-87-3

• InChIKey： PSOBUWKVMUMZJT-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H22N2O4S/c26-21(24-18-10-4-1-5-11-18)23(28,22(27)25-19-12-6-2-7-13-19)16-17-30(29)20-14-8-3-9-15-20/h1-15,28H,16-17H2,(H,24,26)(H,25,27)
• SMILES： C1=CC=C(C=C1)NC(=O)C(CCS(=O)C2=CC=CC=C2)(C(=O)NC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 422.13002836g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 422.13002836g/mol
• Heavy Atom Count: 30
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų